Cas no 1804681-74-0 (3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-sulfonamide)

• Product Name: 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-sulfonamide
• CAS No: 1804681-74-0
• MF: C₇H₉F₂N₃O₃S
• MW: 253.22646689415
• CID: 4810781
• Update Time: 2025-06-08

3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-sulfonamide

• Inchi： 1S/C7H9F2N3O3S/c1-15-4-2-3(6(8)9)5(10)7(12-4)16(11,13)14/h2,6H,10H2,1H3,(H2,11,13,14)
• InChI Key： ODFXAFSUHQZGCF-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(F)F)C=C(N=1)OC)N)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 0.5
• Topological Polar Surface Area: 117

Additional information on 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-sulfonamide

Introduction to 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-sulfonamide (CAS No. 1804681-74-0)

3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-sulfonamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1804681-74-0, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including an amino group, a difluoromethyl group, a methoxy group, and a sulfonamide moiety, makes this molecule a versatile candidate for further chemical modifications and biological evaluations.

The structural framework of 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-sulfonamide contributes to its reactivity and interaction with biological targets. The pyridine core is a common scaffold in many bioactive molecules, providing a stable platform for further derivatization. The amino group at the 3-position and the sulfonamide group at the 2-position are particularly noteworthy, as they can engage in hydrogen bonding and ionic interactions with biological receptors. These interactions are crucial for the compound's binding affinity and specificity, which are essential factors in drug design.

In recent years, there has been growing interest in the development of fluorinated pyridine derivatives due to their enhanced metabolic stability and improved pharmacokinetic properties. The incorporation of a difluoromethyl group into the pyridine ring not only enhances the compound's lipophilicity but also modulates its electronic properties, making it more suitable for certain biological applications. This modification has been extensively studied in the context of antiviral and anticancer agents, where fluorinated compounds often exhibit superior efficacy compared to their non-fluorinated counterparts.

The methoxy group at the 6-position of the pyridine ring further influences the electronic distribution and solubility characteristics of 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-sulfonamide. Methoxy-substituted pyridines are known to exhibit interesting pharmacological profiles, often demonstrating activity against a range of therapeutic targets. This structural feature makes the compound a valuable intermediate in the synthesis of more complex molecules designed for specific biological functions.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Researchers have been exploring its utility as a building block for the synthesis of novel drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors involved in inflammation and cancer progression. The sulfonamide moiety, in particular, is known to enhance binding interactions with biological targets, making it an attractive feature for drug development.

The sulfonamide group at the 2-position not only contributes to the compound's solubility but also plays a critical role in its interactions with biological systems. Sulfonamides are well-documented pharmacophores that have been successfully incorporated into numerous drugs due to their ability to form stable hydrogen bonds and salt bridges with biological targets. This property makes 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-sulfonamide a promising candidate for further exploration in drug discovery efforts.

In addition to its potential as an intermediate in drug synthesis, this compound has also been investigated for its role in materials science and industrial applications. The unique combination of functional groups makes it a versatile precursor for synthesizing more complex molecules with tailored properties. These derivatives could find applications in various fields, including agrochemicals, dyes, and specialty chemicals.

The synthesis of 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-sulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are critical for characterizing the intermediate compounds and final product.

The pharmacological evaluation of this compound has revealed several interesting properties that make it worthy of further investigation. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary in vivo studies have shown promising results regarding its anti-cancer properties.

The future prospects for 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-sulfonamide are vast and exciting. As research continues to uncover new applications and therapeutic potentials, this compound is likely to play a significant role in the development of next-generation pharmaceuticals. Collaborative efforts between academic researchers and industry scientists will be essential to translate these findings into tangible benefits for patients worldwide.